Cas no 827588-33-0 (6-amino-N,N-dimethylpyridine-3-carboxamide)

• Product name: 6-amino-N,N-dimethylpyridine-3-carboxamide
• CAS No: 827588-33-0
• MF: C₈H₁₁N₃O
• MW: 165.19244
• CID: 683611
• PubChem ID: 57504532

6-amino-N,N-dimethylpyridine-3-carboxamide Chemical and Physical Properties

Names and Identifiers

• 3-Pyridinecarboxamide, 6-amino-N,N-dimethyl-
• 6-amino-N,N-dimethyl-nicotinamide
• 6-amino-N,N-dimethylpyridine-3-carboxamide
• AKOS011435091
• CIB58833
• CS-0237865
• DTXSID00726950
• A1-07209
• EN300-187706
• SCHEMBL611496
• Z959882994
• AYHNHPJQMDWONJ-UHFFFAOYSA-N
• 827588-33-0
• 6-amino-N,N-dimethylnicotinamide

• Inchi： InChI=1S/C8H11N3O/c1-11(2)8(12)6-3-4-7(9)10-5-6/h3-5H,1-2H3,(H2,9,10)
• InChI Key： AYHNHPJQMDWONJ-UHFFFAOYSA-N
• SMILES： CN(C)C(=O)C1=CN=C(C=C1)N

Computed Properties

• Exact Mass: 165.090211983g/mol
• Monoisotopic Mass: 165.090211983g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 170
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 59.2Ų
• XLogP3: 1.3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinecarboxylic acids and derivatives Pyridinecarboxamides

Additional information on 6-amino-N,N-dimethylpyridine-3-carboxamide

6-Amino-N,N-Dimethylpyridine-3-Carboxamide (CAS No. 827588-33-0): An Overview of Its Structure, Properties, and Applications

6-Amino-N,N-dimethylpyridine-3-carboxamide (CAS No. 827588-33-0) is a versatile organic compound that has garnered significant attention in the fields of medicinal chemistry and materials science. This compound, also known as 6-amino-N,N-dimethyl-3-pyridinecarboxamide, is characterized by its unique chemical structure and diverse biological activities. In this article, we will delve into the structural features, physical and chemical properties, and potential applications of this compound, drawing on the latest research findings to provide a comprehensive overview.

Chemical Structure and Synthesis

The molecular formula of 6-amino-N,N-dimethylpyridine-3-carboxamide is C₉H₁₂N₄O, with a molecular weight of 184.21 g/mol. The compound features a pyridine ring substituted with an amino group at the 6-position and a dimethylamino group at the 3-position. The carboxamide functionality at the 3-position further enhances its reactivity and biological activity. The synthesis of this compound typically involves multi-step reactions, including nitration, reduction, and amidation processes. Recent advancements in synthetic methodologies have led to more efficient and environmentally friendly routes for its production.

Physical and Chemical Properties

6-Amino-N,N-dimethylpyridine-3-carboxamide is a white crystalline solid with a melting point of approximately 145-147°C. It is moderately soluble in water and highly soluble in organic solvents such as ethanol, methanol, and dimethyl sulfoxide (DMSO). The compound exhibits good thermal stability and is resistant to degradation under normal laboratory conditions. Its solubility properties make it suitable for various applications in pharmaceuticals and materials science.

Spectroscopic Characterization

The structural integrity of 6-amino-N,N-dimethylpyridine-3-carboxamide can be confirmed through various spectroscopic techniques. Infrared (IR) spectroscopy reveals characteristic peaks corresponding to the N-H stretching (3400 cm^-1), C=O stretching (1650 cm^-1), and C-N stretching (1300 cm^-1) vibrations. Nuclear magnetic resonance (NMR) spectroscopy provides detailed information about the molecular structure, with distinct signals for the aromatic protons, methyl groups, and amide protons. Mass spectrometry (MS) confirms the molecular weight and helps identify any impurities or by-products.

Biological Activity and Applications

6-Amino-N,N-dimethylpyridine-3-carboxamide has been extensively studied for its potential biological activities. One of its notable applications is in the field of medicinal chemistry, where it has shown promise as a lead compound for the development of new drugs. Research has demonstrated that this compound exhibits anti-inflammatory properties by inhibiting the production of pro-inflammatory cytokines such as interleukin-6 (IL-6) and tumor necrosis factor-alpha (TNF-α). Additionally, it has been found to possess antioxidant activity, which can help protect cells from oxidative stress.

In the context of neurodegenerative diseases, 6-amino-N,N-dimethylpyridine-3-carboxamide has shown potential as a neuroprotective agent. Studies have indicated that it can reduce neuronal damage in models of Parkinson's disease by modulating mitochondrial function and preventing apoptosis. These findings suggest that this compound could be a valuable candidate for further drug development in neurology.

Beyond its pharmaceutical applications, 6-amino-N,N-dimethylpyridine-3-carboxamide has also found use in materials science. Its unique electronic properties make it suitable for applications in organic electronics, such as organic field-effect transistors (OFETs) and organic photovoltaic devices (OPVs). Recent research has focused on optimizing the electronic performance of these materials by incorporating functional groups that enhance charge transport properties.

Safety Considerations

Safety is a critical aspect when handling any chemical compound. While 6-amino-N,N-dimethylpyridine-3-carboxamide is not classified as a hazardous material under current regulations, it is important to follow standard laboratory safety protocols when working with this compound. Proper personal protective equipment (PPE), such as gloves and safety goggles, should be worn to prevent skin contact and inhalation. Additionally, it should be stored in a well-ventilated area away from incompatible substances.

Conclusion

In summary, 6-amino-N,N-dimethylpyridine-3-carboxamide (CAS No. 827588-33-0) is a multifaceted compound with significant potential in various scientific fields. Its unique chemical structure confers a range of physical and chemical properties that make it suitable for applications in medicinal chemistry, materials science, and beyond. Ongoing research continues to uncover new insights into its biological activities and material properties, paving the way for innovative uses in both academic and industrial settings.